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Compound of Interest

Compound Name: Methacrylonitrile

Cat. No.: B127562

This document provides essential safety and logistical information for the proper handling and
disposal of methacrylonitrile in a laboratory setting. The following step-by-step guidance is
intended for researchers, scientists, and drug development professionals to ensure safe
operational practices.

Immediate Safety and Handling Precautions

Methacrylonitrile is a highly flammable and toxic substance that requires careful handling.[1]
[2][3] Adherence to safety protocols is critical to prevent exposure and accidents.

e Engineering Controls: Always handle methacrylonitrile in a well-ventilated area, preferably
under a chemical fume hood.[1][4] Facilities should be equipped with an eyewash station
and a safety shower.[1]

» Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical splash
goggles, a face shield, chemical-resistant gloves, and protective clothing.[1] In case of
insufficient ventilation, a NIOSH/MSHA-approved respirator is hecessary.[1]

« Ignition Sources: Keep methacrylonitrile away from heat, sparks, open flames, and other
sources of ignition.[1][4][5] Use non-sparking tools and ensure all equipment is properly
grounded and bonded to prevent static discharge.[1][5][6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[4][5] Refrigeration is recommended.[1] The storage area should be
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locked and accessible only to authorized personnel.[4]

Incompatibilities: Avoid contact with strong oxidizing agents, strong reducing agents, strong
acids, and strong bases.[1]

Spill and Emergency Procedures

Immediate and appropriate response to a methacrylonitrile spill is crucial to mitigate hazards.

Small Spills

Evacuate and Isolate: Evacuate non-essential personnel from the immediate area.[2]
Eliminate Ignition Sources: Remove all potential sources of ignition.[2][6]

Contain and Absorb: Absorb the spill using an inert material such as vermiculite, sand, or
earth.[1][6]

Collect Waste: Using non-sparking tools, carefully collect the absorbed material and place it
into a suitable, sealable container for hazardous waste disposal.[6]

Decontaminate: Clean the affected area thoroughly.[4]

Large Spills

Evacuate: Immediately evacuate the area.[2]

Alert Authorities: Contact your institution's environmental health and safety (EHS) office or
emergency response team.

Containment: If it can be done without risk, stop the leak. Dike the area far ahead of the spill
to prevent it from spreading.[6]

Vapor Suppression: A vapor-suppressing foam may be used to reduce the inhalation hazard.

[6]

Prevention: Prevent the spill from entering drains, sewers, or waterways.[6]

First Aid Measures
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration (avoiding mouth-to-mouth) or oxygen. Seek immediate medical
attention. Severe inhalation exposure should be treated like cyanide poisoning.[1][2]

Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with
large amounts of water for at least 15 minutes.[1][2] Seek medical attention.[1]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, making sure to lift the
upper and lower eyelids.[1][2] Get immediate medical attention.[1]

Ingestion: If the person is conscious, rinse their mouth and have them drink 2-4 cups of milk
or water. Do not induce vomiting. Never give anything by mouth to an unconscious person.
Seek immediate medical attention.[1]

Methacrylonitrile Disposal Protocol

Waste containing methacrylonitrile is classified as hazardous and must be disposed of

according to strict regulations.

Step 1: Waste Classification

Chemical waste generators are responsible for correctly classifying their waste.[1]

Methacrylonitrile is classified as a hazardous waste under the Resource Conservation and
Recovery Act (RCRA).[1][7] Consult US EPA guidelines in 40 CFR Part 261.3 for detailed
classification information.[1][3]

Step 2: Waste Collection and Storage

Use Original Containers: Whenever possible, leave the chemical waste in its original
container.[4]

No Mixing: Do not mix methacrylonitrile waste with other chemical waste streams.[4]

Labeling: Ensure the waste container is clearly and accurately labeled as "Hazardous
Waste" and includes the chemical name "Methacrylonitrile.”

Storage: Store waste containers in a designated, secure, and well-ventilated satellite
accumulation area away from incompatible materials. Keep containers tightly closed.
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Step 3: Arranging for Disposal
o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a pickup for the hazardous waste.

o Licensed Disposal: The waste must be disposed of through a licensed hazardous waste
disposal company.[7] It will be sent to an approved waste disposal plant.[4]

o Container Disposal: Handle empty or uncleaned containers as you would the product itself.
[4] They retain hazardous residue and must be disposed of through the same hazardous
waste channels.[1][7]

o Prohibition: Never dispose of methacrylonitrile by flushing it down the drain or into the
environment.[4][7]

Quantitative Data and Classifications

The following table summarizes key quantitative and classification data for methacrylonitrile.

Identifier Value Source

UN Number 3079 [4]
6.1 (Toxic), Subsidiary Risk 3

Hazard Class [21[4]
(Flammable)

Packing Group I [21[4]
U152 (Ignitable waste, Toxic

RCRA Waste No. [1107]
waste)

Reportable Quantity (RQ) 1000 lbs [4]

Methacrylonitrile Disposal Workflow

The diagram below illustrates the procedural flow for the proper disposal of methacrylonitrile,
from waste generation to final disposal, including spill response actions.
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Methacrylonitrile Disposal Workflow
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Caption: Workflow for safe handling and disposal of methacrylonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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